Cas no 874299-11-3 (1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea)
1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea Chemical and Physical Properties
Names and Identifiers
-
- 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea
- 3-cyclopentyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- 1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- AS-55372
- AKOS037644819
- N-Cyclopentyl-Na(2)-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]urea
- CS-0457621
- D93633
- 874299-11-3
- A1-29828
- DTXSID601142073
- 1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea
- 1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea
-
- MDL: MFCD22572048
- Inchi: 1S/C18H27BN2O3/c1-17(2)18(3,4)24-19(23-17)13-8-7-11-15(12-13)21-16(22)20-14-9-5-6-10-14/h7-8,11-12,14H,5-6,9-10H2,1-4H3,(H2,20,21,22)
- InChI Key: YLGKLVOKNAWIBF-UHFFFAOYSA-N
- SMILES: O1B(C2C([H])=C([H])C([H])=C(C=2[H])N([H])C(N([H])C2([H])C([H])([H])C([H])([H])C([H])([H])C2([H])[H])=O)OC(C([H])([H])[H])(C([H])([H])[H])C1(C([H])([H])[H])C([H])([H])[H]
Computed Properties
- Exact Mass: 330.2114729g/mol
- Monoisotopic Mass: 330.2114729g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 24
- Rotatable Bond Count: 3
- Complexity: 447
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 59.6
1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM430641-250mg |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95%+ | 250mg |
$286 | 2023-01-19 | |
| Chemenu | CM430641-1g |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95%+ | 1g |
$794 | 2023-01-19 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C905927-50mg |
1-cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95% | 50mg |
¥907.20 | 2022-09-29 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | C905927-250mg |
1-cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95% | 250mg |
¥3,582.00 | 2022-09-29 | |
| eNovation Chemicals LLC | D755467-250mg |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95% | 250mg |
$310 | 2024-06-06 | |
| eNovation Chemicals LLC | D755467-1g |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 95% | 1g |
$840 | 2024-06-06 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528288-50mg |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 98% | 50mg |
¥907.00 | 2024-04-27 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1528288-250mg |
1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea |
874299-11-3 | 98% | 250mg |
¥3582.00 | 2024-04-27 | |
| TRC | C198085-125mg |
1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea |
874299-11-3 | 125mg |
$ 590.00 | 2022-03-28 | ||
| TRC | C198085-250mg |
1-Cyclopentyl-3-[3-(4,4,5,5-tetramethyl-[1,3,2]dioxaborolan-2-yl)-phenyl]-urea |
874299-11-3 | 250mg |
$ 980.00 | 2022-03-28 |
1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea
Research Brief on 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3)
The compound 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.
Recent studies have highlighted the role of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea as a key intermediate in the synthesis of boron-containing compounds, which are increasingly recognized for their utility in targeted therapies, particularly in oncology. The presence of the boronic ester moiety in this compound enables its use in Suzuki-Miyaura cross-coupling reactions, a cornerstone of modern medicinal chemistry for constructing complex molecular architectures.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the compound's efficacy as a precursor in the development of novel kinase inhibitors. The study reported that derivatives of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea exhibited potent inhibitory activity against several cancer-associated kinases, with IC50 values in the nanomolar range. These findings suggest its potential as a scaffold for designing next-generation targeted cancer therapies.
Another significant development involves the compound's application in proteolysis-targeting chimeras (PROTACs). A recent Nature Chemical Biology publication detailed how the boronic acid derivative of this compound can be utilized to design heterobifunctional molecules that selectively degrade disease-causing proteins. This approach represents a promising strategy for addressing traditionally 'undruggable' targets in various pathological conditions.
From a synthetic chemistry perspective, advances in the preparation of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea have been reported, with new methodologies offering improved yields and purity. A 2022 Organic Process Research & Development article described an optimized route that reduces byproduct formation and enhances scalability, addressing previous challenges in large-scale production.
Pharmacokinetic studies of related compounds suggest that the boronic ester moiety may confer favorable drug-like properties, including improved metabolic stability and membrane permeability. However, further research is needed to fully characterize the ADME (Absorption, Distribution, Metabolism, and Excretion) profile of 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea and its derivatives.
In conclusion, 1-Cyclopentyl-3-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)urea (CAS: 874299-11-3) represents a versatile and promising compound in medicinal chemistry with multiple applications in drug discovery. Ongoing research continues to explore its potential as a therapeutic agent and synthetic building block, with particular emphasis on its utility in targeted protein degradation and kinase inhibition strategies.
874299-11-3 (1-Cyclopentyl-3-3-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-phenyl-urea) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)